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Compound of Interest

Compound Name: 1,1-Cyclohexanedimethanol

Cat. No.: B1582361

Introduction

1,4-Cyclohexanedimethanol (CHDM) is a cycloaliphatic diol extensively utilized as a
comonomer in the synthesis of various polyesters to significantly enhance their thermal and
mechanical properties. The incorporation of CHDM's rigid and non-planar cyclohexane ring into
the polymer backbone disrupts chain linearity, leading to increased stiffness, hardness, and
thermal stability. These enhanced characteristics make CHDM-modified polyesters, such as
polyethylene terephthalate glycol-modified (PETG) and poly(1,4-cyclohexylenedimethylene
terephthalate) (PCT), highly desirable for a wide range of applications, including durable goods,
packaging, and medical devices.

The primary mechanism behind the stiffening effect of CHDM is the introduction of the bulky
cyclohexane ring, which restricts the rotational freedom of the polymer chains. This increased
rigidity elevates the glass transition temperature (Tg) of the polymer, the temperature at which it
transitions from a rigid, glassy state to a more flexible, rubbery state. A higher Tg is indicative of
a material that maintains its stiffness and dimensional stability over a broader temperature
range. Furthermore, the stereochemistry of CHDM, existing as cis and trans isomers,
influences the final properties of the polyester. The trans isomer, being more linear and
symmetrical, tends to promote higher crystallinity, melting point (Tm), and glass transition
temperature compared to the cis isomer.

Key Attributes of CHDM-based Polyesters:
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» Enhanced Thermal Stability: The rigid cyclohexane ring increases the glass transition
temperature (Tg) and melting temperature (Tm) of the resulting polyesters compared to their
linear aliphatic counterparts.[1]

e Improved Mechanical Properties: CHDM contributes to increased hardness, tensile strength,
and rigidity in polyesters.[1]

 Increased Durability and Chemical Resistance: The cycloaliphatic nature of CHDM provides
excellent resistance to hydrolysis and chemicals.[1]

Data Presentation

The following tables summarize the impact of CHDM incorporation on the thermal and
mechanical properties of polyesters.

Table 1: Thermal Properties of CHDM-based Polyesters

Glass
Diacid CHDM Content . Melting Temp.
Polyester Transition
Comonomer (mol%) . (Tm) (°C)
Temp. (Tg) (°C)

PET Terephthalic Acid 0O ~78-81 ~250-260
PETG Terephthalic Acid  32-62 ~80 Amorphous
PCT Terephthalic Acid 100 ~88 ~300
PCT (trans- ] ]

Terephthalic Acid 100 90 308
CHDM)
PCT (cis-CHDM)  Terephthalic Acid 100 60 248

Note: The properties of PETG can vary depending on the specific grade and manufacturer.

Table 2: Mechanical Properties of CHDM-based Polyesters
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Tensile Modulus Tensile Strength Elongation at
Polymer

(MPa) (MPa) Break (%)
PET 2000-3100 48-72 50-300
PETG ~2100 ~50-53 ~130
PCT

Note: Data for PCT mechanical properties can vary significantly based on the cis/trans ratio
and processing conditions. PETG data is based on typical values for 3D printing filaments.[2][3]

Visualization of Concepts

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://devel.lulzbot.com/filament/Rigid_Ink/PETG%20DATA%20SHEET.pdf
https://www.iemai3d.com/wp-content/uploads/2021/03/PETG_TDS_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Monomer

Polymer Backbone

Linear Polymer Chain

(e.g., PET)

1,4-Cyclohexanedimethanol Incorporation
(Rigid Cycloaliphatic Diol) '

CHDM-Containing Polymer Chain
(e.g., PETG)

Resultsin .
Ll

Charge Reactants
(DMT/TPA, EG, CHDM, Catalyst)

.

Esterification/Transesterification
(180-220°C, N2 atmosphere)

:

Byproduct Removal
(Methanol/Water)

i

Prepare Rectangular Specimen

'

Mount in DMA Fixture
(e.g., 3-point bend)

'

Add Polycondensation Catalyst
& Stabilizer

Set Test Parameters
(Frequency, Strain, Temp. Range, Heat Rate)

:

Polycondensation
(250-280°C, <1 torr vacuum)

:

Viscosity Increase

:

Extrusion & Pelletization

'

Run Temperature Sweep

'

Acquire Data
(E', E", tan & vs. Temperature)

'

Determine Glass Transition (Tg)

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1582361?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582361?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Polyester_Synthesis_using_1_4_Cyclohexanedimethanol.pdf
https://devel.lulzbot.com/filament/Rigid_Ink/PETG%20DATA%20SHEET.pdf
https://www.iemai3d.com/wp-content/uploads/2021/03/PETG_TDS_EN.pdf
https://www.benchchem.com/product/b1582361#using-1-1-cyclohexanedimethanol-to-increase-polymer-stiffness
https://www.benchchem.com/product/b1582361#using-1-1-cyclohexanedimethanol-to-increase-polymer-stiffness
https://www.benchchem.com/product/b1582361#using-1-1-cyclohexanedimethanol-to-increase-polymer-stiffness
https://www.benchchem.com/product/b1582361#using-1-1-cyclohexanedimethanol-to-increase-polymer-stiffness
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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